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Disclaimer: As of the current date, a specific Safety Data Sheet (SDS) for (R)-HH2853 is not

publicly available. The following guidance is based on best practices for handling potent,
investigational pharmaceutical compounds and should be supplemented by a compound-
specific risk assessment by your institution's Environmental Health and Safety (EHS)

department. (R)-HH2853 is an EZH1/2 inhibitor, a class of compounds that are biologically

active and warrant careful handling to minimize exposure.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure risk during the handling of

(R)-HH2853. The following table summarizes the recommended PPE for various laboratory

activities involving this compound.
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The following protocols provide a procedural framework for the safe handling of (R)-HH2853
from receipt to disposal.

1. Receiving and Unpacking

¢ Inspect Package: Upon receipt, visually inspect the outer packaging for any signs of damage
or leakage.

» Don PPE: Before opening, put on a lab coat and single-use nitrile gloves.

o Transport: Transport the package to the designated laboratory area.

o Unpack: Open the secondary container within a well-ventilated area.

» Verify: Check the integrity of the primary container and confirm the label matches the order
information.

e Log Inventory: Record the receipt of the compound in the chemical inventory system.

2. Storage

o Designated Area: Store (R)-HH2853 in a clearly labeled, designated, and secure location,
away from incompatible materials.

o Container Integrity: Ensure the primary container is tightly sealed.

o Temperature Control: Adhere to any specific storage temperature requirements provided by
the supplier.

3. Weighing of Solid Compound

» Prepare Workspace: Ensure the ventilated balance enclosure or fume hood is clean and
operational.

» Don Full PPE: Wear a lab coat, a disposable gown, double gloves, and safety goggles. An
N95/FFP3 respirator or PAPR is strongly recommended.

o Tare Vessel: Place a tared, sealed weighing vessel onto the balance.
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Transfer Compound: Carefully transfer the approximate amount of (R)-HH2853 into the
weighing vessel using a dedicated spatula. Minimize the creation of dust.

Seal and Weigh: Securely close the weighing vessel and record the weight.

Clean Up: Decontaminate the spatula and any affected surfaces with an appropriate solvent
(e.g., 70% ethanol), followed by a mild detergent solution. Dispose of all contaminated
disposables as hazardous waste.

. Preparation of Stock Solutions
Work in Fume Hood: Conduct all solution preparation within a certified chemical fume hood.

Don PPE: Wear a lab coat, disposable gown, double gloves, and safety goggles. A face
shield is recommended when handling larger volumes of solvent.

Add Solvent: Carefully add the desired solvent to the sealed weighing vessel containing the
pre-weighed (R)-HH2853.

Dissolve: Mix gently until the compound is fully dissolved. Sonication may be used if
necessary.

Transfer and Label: Transfer the solution to a labeled storage vial. The label should include
the compound name, concentration, solvent, date, and your initials.

. Disposal Plan

Solid Waste: All disposable materials contaminated with (R)-HH2853 (e.g., gloves, weigh
boats, pipette tips, gowns) must be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

Liguid Waste: Collect all liquid waste containing (R)-HH2853 in a properly labeled, sealed,
and compatible hazardous waste container.

Decontamination: Decontaminate all non-disposable equipment (glassware, spatulas) with
an appropriate solvent, followed by a thorough wash. Collect the initial rinsate as hazardous
waste.
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e Institutional Guidelines: Follow all institutional and local regulations for the disposal of
chemical waste.

Visual Workflow for Safe Handling of (R)-HH2853

The following diagram illustrates the logical flow of operations for safely handling potent
compounds like (R)-HH2853.

Preparation & Planning Compound Handling Post-Handling

Click to download full resolution via product page
Caption: Logical workflow for the safe handling of (R)-HH2853.

» To cite this document: BenchChem. [Essential Safety and Handling Protocol for (R)-
HH2853]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424017/docs#essential-safety-and-handling-
protocol-for-r-hh2853]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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